Cas no 1160994-15-9 (4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline)

4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline is a versatile heterocyclic compound featuring a quinazoline core substituted with chloro, methyl, and trifluoromethyl functional groups. The presence of the electron-withdrawing trifluoromethyl group enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro substituent at the 4-position provides a reactive site for further functionalization, facilitating the construction of more complex molecular architectures. This compound exhibits high thermal and chemical stability, ensuring reliable performance in various synthetic applications. Its unique structural features make it particularly useful in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents. The compound's well-defined reactivity profile allows for precise control in multi-step synthetic routes.
4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline structure
1160994-15-9 structure
Product Name:4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline
CAS No:1160994-15-9
MF:C10H6ClF3N2
MW:246.616251468658
CID:2620574
PubChem ID:45790849
Update Time:2025-07-02

4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline
    • AKOS005256807
    • 1160994-15-9
    • Inchi: 1S/C10H6ClF3N2/c1-5-2-6-8(15-4-16-9(6)11)3-7(5)10(12,13)14/h2-4H,1H3
    • InChI Key: DZWRZIJRHGZOKG-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C)C(C(F)(F)F)=CC2=NC=N1

Computed Properties

  • Exact Mass: 246.0171604Da
  • Monoisotopic Mass: 246.0171604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.436

4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C990595-10mg
4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline
1160994-15-9
10mg
$ 50.00 2022-06-06
TRC
C990595-50mg
4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline
1160994-15-9
50mg
$ 135.00 2022-06-06
TRC
C990595-100mg
4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline
1160994-15-9
100mg
$ 230.00 2022-06-06
A2B Chem LLC
AE24919-1g
4-Chloro-6-methyl-7-(trifluoromethyl)quinazoline
1160994-15-9
1g
$398.00 2024-04-20
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.